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Compound of Interest

(6-Bromonaphthalen-2-
Compound Name:

yl)methanol

Cat. No.: B045156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for (6-Bromonaphthalen-2-yl)methanol (CAS No. 100751-63-1). Due to the limited
availability of comprehensive stability data for this specific compound, this guide synthesizes
information from structurally related compounds, including other brominated naphthalene and
pyridine derivatives, to provide a robust framework for its safe handling and storage.

Core Physicochemical Properties and Stability Data

Quantitative data for (6-Bromonaphthalen-2-yl)methanol and related compounds are
summarized below. This information is critical for understanding the compound's physical
behavior and for designing appropriate storage and handling protocols.
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6-
( (6-Bromo-pyridin-2- 6-Bromo-2-
Property Bromonaphthalen-
yl)methanol naphthol
2-yl)methanol
15231-91-1]2][3][4][5]
CAS Number 100751-63-1[1] 33674-96-3 6]
Molecular Formula C11HeBro CeHeBrNO C10H7BrO[2][3][4]
Molecular Weight 237.09 g/mol 188.02 g/mol 223.07 g/mol [3][4][6]
Melting Point Not available 34-39°C 122 - 124 °C[4][5]
- , _ 200 - 205 °C (at 20
Boiling Point Not available 246 °C
torn)[2]
) ) Off-white to beige
Appearance Not available Not available
powder[4][5]
Inert atmosphere,
Room Temperature[1] N
Storage Temperature Not specified Room Temperature[4]

4
[4] (5]

] Stable at room
Chemically stable )
temperature in closed
] N Stable under normal under standard )
Chemical Stability N , N containers under
conditions[2] ambient conditions
normal storage and
(room temperature)

handling conditions[2]

Recommended Storage and Handling Protocols

Proper storage and handling are paramount to maintaining the integrity and ensuring the safety
of (6-Bromonaphthalen-2-yl)methanol.

Storage Conditions:
o Temperature: Store at room temperature in a cool, dry place.[2][7]

o Atmosphere: For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to
prevent potential degradation from atmospheric components.
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o Containers: Keep in a tightly closed, light-resistant container to prevent photodegradation
and contamination.[7][8][9] Containers should be properly sealed to prevent leakage.[8][9]

e Incompatibilities: Store away from strong oxidizing agents, strong bases, and incompatible
metals like aluminum.[7][10]

Handling Procedures:

Use in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential dust or vapors.[7][9]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7][8][9]

» Avoid contact with skin and eyes.[8] In case of contact, rinse thoroughly with water.
o Prevent the generation of dust during handling.[2]
e Wash hands thoroughly after handling the compound.[2]

Experimental Protocols for Stability Assessment

The following are proposed methodologies for evaluating the stability of (6-Bromonaphthalen-
2-yl)methanol.

1. Accelerated Stability Study (Forced Degradation):
o Objective: To identify potential degradation pathways and products under stress conditions.
o Methodology:

o Prepare solutions of (6-Bromonaphthalen-2-yl)methanol in a suitable solvent (e.g.,
methanol, acetonitrile).

o Expose the solutions to various stress conditions, including:

= Heat: 60°C for 48 hours.
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Acid: 0.1 N HCI at room temperature for 24 hours.

Base: 0.1 N NaOH at room temperature for 24 hours.

Oxidation: 3% H202 at room temperature for 24 hours.

Light: Expose to direct sunlight or a photostability chamber for a defined period.

o At specified time points, withdraw samples and quench the degradation process if
necessary (e.g., neutralize acid/base).

o Analyze the samples using a stability-indicating method, such as High-Performance Liquid
Chromatography (HPLC) with a UV detector, to quantify the remaining parent compound
and detect any degradation products.

2. Long-Term Stability Study:

o Objective: To determine the shelf-life of the compound under recommended storage
conditions.

o Methodology:

o Store multiple batches of (6-Bromonaphthalen-2-yl)methanol in its primary packaging
under the recommended storage conditions (room temperature, protected from light).

o At predetermined time intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months), withdraw a
sample from each batch.

o Analyze the samples for appearance, purity (by HPLC), and the presence of any
degradation products.

o Compare the results to the initial analysis to assess any changes over time.

Visualizing Chemical Stability Assessment Workflow

The following diagram illustrates a logical workflow for assessing the stability of a chemical
compound like (6-Bromonaphthalen-2-yl)methanol.
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Caption: Workflow for chemical stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b045156?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52451689.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8731186_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8731186_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W001952/6-Bromo-2-naphthol-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8731186.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8731186_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-2-naphthalenol
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://ehs.providence.edu/wp-content/uploads/sites/22/2017/12/bromine-sop.pdf
https://www.benchchem.com/pdf/Step_by_step_guide_for_handling_and_storage_of_3_Bromo_1_butene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107170250&productDescription=6-BROMO-2-NAPHTHOL%2C+97%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b045156#stability-and-storage-conditions-for-6-bromonaphthalen-2-yl-methanol
https://www.benchchem.com/product/b045156#stability-and-storage-conditions-for-6-bromonaphthalen-2-yl-methanol
https://www.benchchem.com/product/b045156#stability-and-storage-conditions-for-6-bromonaphthalen-2-yl-methanol
https://www.benchchem.com/product/b045156#stability-and-storage-conditions-for-6-bromonaphthalen-2-yl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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